Cas no 380242-23-9 (Piperazine, 1-[(2,3-dihydro-2-oxo-1H-indol-5-yl)sulfonyl]-4-methyl-)

• Product Name: Piperazine, 1-[(2,3-dihydro-2-oxo-1H-indol-5-yl)sulfonyl]-4-methyl-
• CAS No: 380242-23-9
• MF: C₁₃H₁₇N₃O₃S
• MW: 295.35738158226
• CID: 1487690
• PubChem ID: 22042161
• Update Time: 2025-06-08

Piperazine, 1-[(2,3-dihydro-2-oxo-1H-indol-5-yl)sulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(2,3-dihydro-2-oxo-1H-indol-5-yl)sulfonyl]-4-methyl-
• 5-(4-methyl-piperazine-1-sulfonyl)-1,3-dihydro-indol-2-one
• 380242-23-9
• SCHEMBL5750167
• 5-[(4-methylpiperazin-1-yl)sulfonyl]-1,3-dihydro-2H-indol-2-one
• DIJFVXTVEQJMDY-UHFFFAOYSA-N
• AKOS009013285
• 5-[(4-methylpiperazin-1-yl)sulfonyl]-2,3-dihydro-1H-indol-2-one
• 5-((4-Methylpiperazin-1-yl)sulfonyl)indolin-2-one

• Inchi： 1S/C13H17N3O3S/c1-15-4-6-16(7-5-15)20(18,19)11-2-3-12-10(8-11)9-13(17)14-12/h2-3,8H,4-7,9H2,1H3,(H,14,17)
• InChI Key： DIJFVXTVEQJMDY-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(CC(N2)=O)C=1)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 295.09921
• Monoisotopic Mass: 295.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 69.72

Additional information on Piperazine, 1-[(2,3-dihydro-2-oxo-1H-indol-5-yl)sulfonyl]-4-methyl-

Piperazine, 1-[(2,3-dihydro-2-oxo-1H-indol-5-yl)sulfonyl]-4-methyl- (CAS No. 380242-23-9): A Comprehensive Overview

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, Piperazine, 1-[(2,3-dihydro-2-oxo-1H-indol-5-yl)sulfonyl]-4-methyl- (CAS No. 380242-23-9) has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its complex molecular framework, has been the subject of extensive studies in recent years, particularly in the quest for novel therapeutic agents.

The molecular structure of Piperazine, 1-[(2,3-dihydro-2-oxo-1H-indol-5-yl)sulfonyl]-4-methyl-* features a piperazine core appended with a sulfonyl group linked to a dihydroindole moiety. This configuration endows the compound with distinct pharmacophoric features that make it a promising candidate for further investigation. The presence of the dihydroindole scaffold is particularly noteworthy, as it is commonly associated with bioactive molecules that exhibit diverse pharmacological effects.

Recent research has highlighted the significance of Piperazine derivatives in drug discovery. These compounds have been explored for their potential to interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. The sulfonyl group in Piperazine, 1-[(2,3-dihydro-2-oxo-1H-indol-5-yl)sulfonyl]-4-methyl-* serves as a key pharmacophore, facilitating interactions with biological macromolecules and modulating their activity.

In the realm of medicinal chemistry, the synthesis and characterization of Piperazine-based compounds have been extensively documented. The structural diversity of these molecules allows for the exploration of multiple pharmacological profiles, making them valuable tools in the development of new drugs. The specific arrangement of atoms in Piperazine, 1-[(2,3-dihydro-2-oxo-1H-indol-5-yl)sulfonyl]-4-methyl-* contributes to its unique chemical properties and potential therapeutic applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The modular nature of its structure allows for modifications at various positions, enabling chemists to tailor its properties for specific applications. This flexibility has made Piperazine derivatives a cornerstone in drug design strategies.

Current research endeavors are focused on elucidating the biological activity of Piperazine, 1-[(2,3-dihydro-2-oxo-1H-indol-*sulfonyl]-4-methyl-* through both computational and experimental approaches. Computational modeling techniques have been employed to predict how this compound might interact with biological targets at the molecular level. These studies provide valuable insights into its potential pharmacological effects and help guide further experimental validation.

Experimental investigations have begun to uncover the pharmacological profile of Piperazine derivatives. Initial studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health conditions. These findings are particularly exciting as they open up new avenues for therapeutic intervention.

The synthesis of Piperazine-based compounds has been optimized to ensure high yield and purity, which are critical factors in pharmaceutical development. Advanced synthetic methodologies have been employed to construct the complex framework of this molecule efficiently. These advancements have not only facilitated its study but also paved the way for scaling up production for further research and potential clinical applications.

The role of Piperazine derivatives in addressing unmet medical needs cannot be overstated. Their unique structural features and potential biological activities make them attractive candidates for drug development across various therapeutic areas. As research continues to unfold, it is anticipated that compounds like Piperazine, 1-[(*2*,3*-dihydro-*-*)-*oxo-*-*H*-indol-*5*-yl)*sulfonyl]-*4*-methyl-* will play a crucial role in shaping the future of medicine.

In conclusion, Piperazine derivatives, including Piperazine, 1-[(*2*,3*-dihydro-*-*)-*oxo-*-*H*-indol-*5*-yl)*sulfonyl]-*4*-methyl-(CAS No.*380242*-*23*-*9), represent a fascinating class of compounds with significant potential in pharmaceutical research and development.* Their structural complexity,* unique pharmacophoric features,* and diverse biological activities make them invaluable tools for drug discovery.* As our understanding*of their properties continues to grow,* so too does their promise as agents capable*of addressing some*of humanity's most pressing health challenges.*